Cas no 32455-51-9 (Adenosine, 5'-[hydrogen[[4-[(2-chloroethyl)methylamino]phenyl]methyl]phosphoramidate] (9CI))

• Product Name: Adenosine, 5'-[hydrogen[[4-[(2-chloroethyl)methylamino]phenyl]methyl]phosphoramidate] (9CI)
• CAS No: 32455-51-9
• MF: C₂₀H₂₇ClN₇O₆P
• MW: 527.898443460464
• CID: 308434
• PubChem ID: 3082347
• Update Time: 2025-04-19

Adenosine, 5'-[hydrogen[[4-[(2-chloroethyl)methylamino]phenyl]methyl]phosphoramidate] (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-[hydrogen[[4-[(2-chloroethyl)methylamino]phenyl]methyl]phosphoramidate] (9CI)
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-N-[[4-[2-chloroethyl(methyl)amino]phenyl]methyl]phosphonamidic acid
• Adenosine, 5'-(hydrogen(p-((2-chloroethyl)methylamino)benzyl)phosphoramidate)
• Adenosine, 5'-(hydrogen ((4-((2-chloroethyl)methylamino)phenyl)methyl)phosphoramidate)
• Amp-4-(N-2-chloroethyl-N-methylamino)benzylamidate
• Adenosine monophosphate-4-(N-2-chloroethyl-N-methylamino)benzylamidate
• 32455-51-9
• Amp-cmb
• DTXSID00186196

• Inchi： 1S/C20H27ClN7O6P/c1-27(7-6-21)13-4-2-12(3-5-13)8-26-35(31,32)33-9-14-16(29)17(30)20(34-14)28-11-25-15-18(22)23-10-24-19(15)28/h2-5,10-11,14,16-17,20,29-30H,6-9H2,1H3,(H2,22,23,24)(H2,26,31,32)/t14-,16-,17-,20-/m1/s1
• InChI Key： HZJTWAKQXMPJCT-WVSUBDOOSA-N
• SMILES： ClCCN(C)C1C=CC(=CC=1)CNP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 527.14521
• Monoisotopic Mass: 527.1448963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 181Ų

Experimental Properties

• PSA: 181.11